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Compound of Interest

Compound Name: IR820-Ptx

Cat. No.: B12378416 Get Quote

This guide provides a comprehensive comparison of the pH and enzyme-sensitive release of

the IR820-Paclitaxel (Ptx) conjugate self-assembled nanovehicles with alternative paclitaxel

delivery systems. The data presented is intended for researchers, scientists, and drug

development professionals to objectively evaluate the performance of this novel drug delivery

platform.

Data Presentation: In Vitro Release of Paclitaxel
The following table summarizes the in vitro release of Paclitaxel (PTX) from IR820-Ptx
nanoparticles under various conditions, compared to other pH and enzyme-sensitive

formulations.
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Delivery
System

Stimulus pH Enzyme Time (h)

Cumulati
ve PTX
Release
(%)

Referenc
e

IR820-Ptx

Nanoparticl

es

pH 7.4 None 24 ~10 [1]

7.4 None 48 ~15 [1]

pH 5.0 None 24 ~24 [1]

5.0 None 48 ~35 [1]

pH +

Enzyme
5.0 Papain 24 ~61 [1]

5.0 Papain 48 ~75

PLGA

Nanoparticl

es

pH 7.4 None 24 ~31

4.0 None 24 ~37

Liposomal

Paclitaxel
None 7.4 None 24 ~20

Albumin-

bound

Paclitaxel

(Nab-P)

None 7.4 None 24 >90

Experimental Protocols
Synthesis and Self-Assembly of IR820-Ptx Nanoparticles
a. Synthesis of IR820-Ptx Conjugate: The synthesis of the IR820-Ptx conjugate involves a

multi-step process. Initially, the carboxylic acid derivative of IR820 (IR820-COOH) is activated.

Subsequently, this activated IR820-COOH is reacted with the hydroxyl group of Paclitaxel to

form an ester linkage. The final product is purified to yield the IR820-Ptx conjugate.
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b. Preparation of IR820-Ptx Nanoparticles: The self-assembly of IR820-Ptx nanoparticles is

achieved through a dialysis method. Briefly, a solution of the IR820-Ptx conjugate in an organic

solvent, such as dimethyl sulfoxide (DMSO), is prepared. This solution is then placed in a

dialysis bag with a specific molecular weight cut-off (e.g., MWCO = 1000 Da). The dialysis is

carried out against distilled water for an extended period (e.g., 24 hours) to facilitate the self-

assembly of the amphiphilic conjugate into nanoparticles.

Characterization of IR820-Ptx Nanoparticles
a. Size and Morphology: The size, size distribution, and morphology of the prepared IR820-Ptx
nanoparticles are characterized using Dynamic Light Scattering (DLS) and Transmission

Electron Microscopy (TEM). DLS provides the hydrodynamic diameter and polydispersity index

(PDI) of the nanoparticles in an aqueous solution. TEM is used to visualize the morphology and

confirm the size of the nanoparticles.

b. Drug Loading Content: The drug loading content of Paclitaxel in the IR820-Ptx nanoparticles

is determined to be approximately 95.7%.

In Vitro pH and Enzyme-Sensitive Release Study
The in vitro release of PTX from the IR820-Ptx nanoparticles is evaluated using a dialysis

method.

a. Procedure: A solution of the IR820-Ptx nanoparticles is placed in a dialysis bag (MWCO =

1000 Da). The dialysis bag is then immersed in different release media at 37°C with gentle

shaking. The release media are phosphate-buffered saline (PBS) at pH 7.4 (simulating normal

physiological conditions) and pH 5.0 (simulating the acidic tumor microenvironment). To assess

enzyme sensitivity, an enzyme such as papain (as a model for cathepsin B, which is

overexpressed in some tumors) is added to the pH 5.0 release medium.

b. Sample Analysis: At predetermined time intervals, aliquots of the release medium are

withdrawn and analyzed by High-Performance Liquid Chromatography (HPLC) to determine

the concentration of released PTX. The cumulative release of PTX is then calculated as a

percentage of the total drug loaded in the nanoparticles.
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Caption: Experimental workflow for IR820-Ptx nanoparticle synthesis, characterization, and

release validation.
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Caption: pH and enzyme-triggered release mechanism of Paclitaxel from IR820-Ptx
nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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